1-(3-Bromo-4-isopropoxy-5-methoxybenzothioyl)piperidine

• Molecular Formula: C16H22BrNO2S
• Molecular Weight: 372.3 g/mol
• IUPAC Name: (3-bromo-5-methoxy-4-propan-2-yloxyphenyl)-piperidin-1-ylmethanethione
• InChI: InChI=1S/C16H22BrNO2S/c1-11(2)20-15-13(17)9-12(10-14(15)19-3)16(21)18-7-5-4-6-8-18/h9-11H,4-8H2,1-3H3
• InChI Key: BQKBKHUTIHGCIT-UHFFFAOYSA-N
• SMILES: CC(C)OC1=C(C=C(C=C1Br)C(=S)N2CCCCC2)OC

Description

1-(3-Bromo-4-isopropoxy-5-methoxybenzothioyl)piperidine, also known as BRD-9184, is a small molecule inhibitor that has been widely studied for its potential therapeutic applications. This compound belongs to the class of benzothiazole derivatives and has been shown to have a wide range of biological activities.

Mechanism of Action

The exact mechanism of action of 1-(3-Bromo-4-isopropoxy-5-methoxybenzothioyl)piperidine is not fully understood. However, it has been shown to inhibit the activity of HDACs, which are enzymes that remove acetyl groups from histone proteins. This results in the repression of gene expression. 1-(3-Bromo-4-isopropoxy-5-methoxybenzothioyl)piperidine has also been shown to inhibit the activity of PKC, which is involved in various signaling pathways. Additionally, 1-(3-Bromo-4-isopropoxy-5-methoxybenzothioyl)piperidine has been shown to inhibit the activity of PDEs, which are enzymes that degrade cyclic nucleotides. This results in an increase in intracellular cyclic nucleotide levels, which can lead to various physiological effects.
Biochemical and Physiological Effects:
1-(3-Bromo-4-isopropoxy-5-methoxybenzothioyl)piperidine has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. 1-(3-Bromo-4-isopropoxy-5-methoxybenzothioyl)piperidine has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases. Additionally, 1-(3-Bromo-4-isopropoxy-5-methoxybenzothioyl)piperidine has been shown to have cardioprotective effects in animal models of cardiovascular diseases. These effects are thought to be due to the inhibition of HDACs, PKC, and PDEs.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(3-Bromo-4-isopropoxy-5-methoxybenzothioyl)piperidine in lab experiments is its specificity. It has been shown to have high selectivity for its target enzymes and proteins. Additionally, 1-(3-Bromo-4-isopropoxy-5-methoxybenzothioyl)piperidine has been shown to have low toxicity in animal models. However, one limitation of using 1-(3-Bromo-4-isopropoxy-5-methoxybenzothioyl)piperidine is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of 1-(3-Bromo-4-isopropoxy-5-methoxybenzothioyl)piperidine. One direction is to further investigate its potential therapeutic applications, particularly in the treatment of cancer, neurodegenerative diseases, and cardiovascular diseases. Additionally, further studies are needed to fully understand the mechanism of action of 1-(3-Bromo-4-isopropoxy-5-methoxybenzothioyl)piperidine. This will help to identify potential new targets for drug development. Finally, future studies should focus on improving the solubility and bioavailability of 1-(3-Bromo-4-isopropoxy-5-methoxybenzothioyl)piperidine to make it more suitable for use in clinical trials.

Synthesis Methods

The synthesis of 1-(3-Bromo-4-isopropoxy-5-methoxybenzothioyl)piperidine involves a multi-step reaction sequence starting from commercially available starting materials. The first step involves the reaction of 2-bromo-4-methoxyphenol with isopropyl magnesium bromide to form the corresponding Grignard reagent. This is followed by the reaction with 2-chloro-5-methoxybenzenethiol to form the intermediate compound. The final step involves the reaction of the intermediate with piperidine to form 1-(3-Bromo-4-isopropoxy-5-methoxybenzothioyl)piperidine. The overall yield of the synthesis is around 20%.

Scientific Research Applications

1-(3-Bromo-4-isopropoxy-5-methoxybenzothioyl)piperidine has been studied extensively for its potential therapeutic applications. It has been shown to have inhibitory effects on various enzymes and proteins, including histone deacetylases (HDACs), protein kinase C (PKC), and phosphodiesterases (PDEs). These enzymes are involved in various cellular processes such as gene expression, cell signaling, and cell cycle regulation. Therefore, 1-(3-Bromo-4-isopropoxy-5-methoxybenzothioyl)piperidine has the potential to be used as a treatment for various diseases, including cancer, neurodegenerative diseases, and cardiovascular diseases.